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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B129549

Application Notes: Sardomozide
Introduction

Sardomozide, also known as CGP 48664A, is a potent and selective inhibitor of S-
adenosylmethionine decarboxylase (SAMDC or AMD1).[1][2][3][4] With an ICso value of 5 nM, it
plays a critical role in modulating cellular polyamine levels.[1] Polyamines such as spermidine
and spermine are essential for cell growth, differentiation, and proliferation. By inhibiting
SAMDC, the rate-limiting enzyme in their biosynthesis, Sardomozide effectively depletes
intracellular spermidine and spermine while causing an accumulation of their precursor,
putrescine. This targeted disruption of polyamine metabolism underlies its broad-spectrum
antiproliferative and antitumor activities, making it a valuable tool in cancer research.

Solubility

Sardomozide dihydrochloride is a solid that exhibits varying solubility depending on the
solvent. For in vitro studies, Dimethyl Sulfoxide (DMSO) is the recommended solvent, offering
high solubility. It is crucial to use fresh, anhydrous DMSO, as moisture can significantly reduce
the compound's solubility. Gentle warming to 60°C and ultrasonication can aid in complete
dissolution in both DMSO and water. For in vivo applications, specific formulations involving co-
solvents like PEG300, Tween-80, and corn oil are required to achieve stable and clear
solutions.

Storage and Stability

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b129549?utm_src=pdf-interest
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13746B/Sardomozide-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.caymanchem.com/product/34901
https://www.selleckchem.com/products/sardomozide-dihydrochloride.html
https://www.medchemexpress.com/Sardomozide.html?locale=ko-KR
https://file.medchemexpress.com/batch_PDF/HY-13746B/Sardomozide-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Proper storage is essential to maintain the integrity and activity of Sardomozide. The solid
powder form is stable for at least three years when stored at -20°C.

Once dissolved, stock solutions should be aliquoted into single-use volumes to prevent
repeated freeze-thaw cycles, which can degrade the compound.

e At -20°C, the stock solution is stable for up to one month.

e For long-term storage, it is highly recommended to store the stock solution at -80°C, where it
remains stable for up to six months.

Quantitative Data Summary

Table 1: Solubility of Sard ide Dihvdrochlorid

Concentration /
Solvent Notes

. Source(s)
Solubility

> 60 mg/mL (197.89

Use fresh, anhydrous

DMSO
mM) DMSO.
Requires
DMSO 10 mg/mL (32.98 mM) ultrasonication and
warming to 60°C.
Water 8 mg/mL (26.39 mM) -
Requires
3.85 mg/mL (12.70 o
Water ultrasonication and
mM) )
warming to 60°C.
Specific concentration
Ethanol Soluble )
not provided.
Ethanol Insoluble -

In Vivo Formulation 1

> 1 mg/mL (3.30 mM)

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline.

In Vivo Formulation 2

> 1 mg/mL (3.30 mM)

10% DMSO, 90%
Corn Oil.
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ble 2: | Stabili

Storage Duration of

Form . Source(s)
Temperature Stability

Solid (Powder) -20°C 3 years

In Solvent -20°C 1 month

In Solvent -80°C 6 months - 1 year

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sardomozide Stock
Solution in DMSO

Materials:

Sardomozide dihydrochloride (MW: 303.19 g/mol )
e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

o Calibrated balance and appropriate weighing tools
e \Vortex mixer

» Water bath or heat block (optional)

e Sonicator (optional)

Procedure:

o Calculation: To prepare a 10 mM stock solution, calculate the required mass of
Sardomozide. For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (mg) =10 x 0.001 x 303.19 = 3.0319 mg
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o Weighing: Carefully weigh out approximately 3.03 mg of Sardomozide dihydrochloride
powder and place it into a sterile microcentrifuge tube.

 Dissolving: Add 1 mL of anhydrous DMSO to the tube.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved.

 Aiding Dissolution (if necessary): If precipitation occurs, gently warm the solution to 60°C
and/or use an ultrasonic bath until a clear solution is obtained.

» Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 uL)
in sterile microcentrifuge tubes. This minimizes contamination and degradation from
repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Procedure:

e Thawing: Retrieve a single aliquot of the 10 mM Sardomozide DMSO stock solution from
storage and thaw it completely at room temperature.

 Dilution: Perform a serial dilution of the stock solution directly into the cell culture medium to
achieve the desired final concentration for your experiment.

 DMSO Concentration: Ensure the final concentration of DMSO in the culture medium does
not exceed 0.5% to avoid solvent-induced cytotoxicity. For example, to achieve a 10 uM
working solution, you can add 1 pL of the 10 mM stock to 1 mL of culture medium (a 1:2000
dilution), resulting in a final DMSO concentration of 0.1%.

» Application: Mix the working solution gently by pipetting and immediately add it to the cells.

Visualizations
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/Experimental Workflow: Sardomozide Stock Preparation\
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Caption: Workflow for preparing Sardomozide stock solution.
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[Sardomozide Mechanism of Action: Polyamine Biosynthesis Pathway\
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Caption: Sardomozide inhibits SAMDC in the polyamine pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sardomozide stock solution preparation and storage
(-20°C).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129549#sardomozide-stock-solution-preparation-
and-storage-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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